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Compound of Interest

Compound Name: JNJ-26993135

Cat. No.: B1673010 Get Quote

Technical Support Center: JNJ-26993135
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and use of JNJ-26993135, a potent

and selective leukotriene A4 hydrolase (LTA4H) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for JNJ-26993135 solid powder?

For long-term storage of JNJ-26993135 as a solid powder, it is recommended to store it at

-20°C for months to years. For short-term storage, such as days to weeks, it can be kept at 0-

4°C. The compound should be stored in a dry and dark environment.[1]

Q2: How should I store JNJ-26993135 once it is dissolved in a solvent?

Stock solutions of JNJ-26993135, typically prepared in DMSO, should be stored at -20°C for

long-term storage (months). For short-term storage (days to weeks), they can be kept at 0-4°C.

[1] Some sources also suggest storing solutions at -80°C. To ensure the stability of the

compound, it is crucial to use tightly sealed containers and avoid repeated freeze-thaw cycles.

Q3: What is the shelf life of JNJ-26993135?

When stored properly under the recommended conditions, JNJ-26993135 is expected to have

a shelf life of over 3 years.[1]
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Q4: In which solvent is JNJ-26993135 soluble?

JNJ-26993135 is soluble in DMSO.[1]

Q5: What is the mechanism of action of JNJ-26993135?

JNJ-26993135 is a potent and selective inhibitor of leukotriene A4 hydrolase (LTA4H).[1][2]

LTA4H is a key enzyme in the biosynthesis of leukotriene B4 (LTB4), a pro-inflammatory

mediator.[3][4] By inhibiting LTA4H, JNJ-26993135 blocks the conversion of leukotriene A4

(LTA4) to LTB4, thereby reducing inflammation.[3]
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Issue Potential Cause Recommended Solution

Inconsistent or no inhibitory

activity observed in

experiments.

Compound Degradation:

Improper storage conditions

(e.g., exposure to light,

moisture, or frequent freeze-

thaw cycles) may have led to

the degradation of JNJ-

26993135.

1. Ensure the compound has

been stored according to the

recommended guidelines

(-20°C for long-term, protected

from light and moisture).2.

Prepare fresh stock solutions

from a new vial of the

compound.3. Aliquot stock

solutions to minimize freeze-

thaw cycles.

Low Compound Solubility: The

compound may not be fully

dissolved in the experimental

buffer, leading to a lower

effective concentration.

1. Ensure the final

concentration of the solvent

(e.g., DMSO) in the assay is

compatible with the

experimental system and does

not exceed recommended

limits (typically <0.5%).2.

Gently warm the solution and

vortex to ensure complete

dissolution before adding to

the assay.

High background signal in

cellular assays.

Solvent Toxicity: The solvent

used to dissolve JNJ-

26993135 (e.g., DMSO) may

be causing cellular toxicity at

the concentration used.

1. Run a vehicle control with

the same concentration of the

solvent to assess its effect on

the cells.2. Reduce the final

concentration of the solvent in

the assay medium.

Variability between replicate

wells in an in vitro assay.

Inaccurate Pipetting: Small

volumes of concentrated stock

solutions can be difficult to

pipette accurately.

1. Use calibrated pipettes and

appropriate tips.2. Prepare an

intermediate dilution of the

stock solution to increase the

volume being pipetted for the

final assay concentration.
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Unexpected off-target effects.

Dual Enzymatic Activity of

LTA4H: LTA4H has both

epoxide hydrolase and

aminopeptidase activities.

Inhibition of both might lead to

unforeseen biological

consequences in certain

experimental models.[5]

1. Review literature for known

effects of dual LTA4H inhibition

in your specific model

system.2. Consider using

control compounds with

different selectivity profiles if

available.

Quantitative Data Summary
Table 1: Storage Conditions for JNJ-26993135

Form Storage Duration Temperature Additional Notes

Solid Powder
Short-term (days to

weeks)
0 - 4 °C

Store in a dry and

dark environment.[1]

Long-term (months to

years)
-20 °C

Store in a dry and

dark environment.[1]

In Solution (e.g.,

DMSO)

Short-term (days to

weeks)
0 - 4 °C

Use tightly sealed

containers.[1]

Long-term (months) -20 °C

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Experimental Protocols
Preparation of JNJ-26993135 Stock Solution

Materials:

JNJ-26993135 solid powder

Anhydrous DMSO

Sterile, tightly sealed vials
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Procedure:

1. Allow the vial of JNJ-26993135 to equilibrate to room temperature before opening.

2. Based on the molecular weight of JNJ-26993135 (368.45 g/mol ), calculate the volume of

DMSO required to achieve the desired stock concentration (e.g., 10 mM).

3. Add the calculated volume of anhydrous DMSO to the vial containing the JNJ-26993135
powder.

4. Vortex the solution until the compound is completely dissolved. Gentle warming may be

applied if necessary.

5. Aliquot the stock solution into smaller volumes in sterile, tightly sealed vials to minimize

freeze-thaw cycles.

6. Store the aliquots at -20°C for long-term use.

In Vitro LTA4H Enzyme Inhibition Assay
This protocol is a general guideline for an in vitro assay to determine the inhibitory activity of

JNJ-26993135 on LTA4H.

Materials:

Recombinant human LTA4H

Leukotriene A4 (LTA4) substrate

JNJ-26993135 stock solution

Assay buffer (e.g., 10 mM sodium phosphate, pH 7.4)

Quenching solution (e.g., methanol)

96-well plate

Incubator
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Plate reader for HPLC-UV or LC-MS/MS analysis

Procedure:

1. Prepare serial dilutions of JNJ-26993135 in the assay buffer to achieve a range of final

concentrations.

2. In a 96-well plate, add the diluted JNJ-26993135 or vehicle control (DMSO) to the

respective wells.

3. Add the recombinant human LTA4H enzyme to each well and pre-incubate for a specified

time (e.g., 15 minutes) at the desired temperature (e.g., 37°C).

4. Initiate the enzymatic reaction by adding the LTA4 substrate to each well.

5. Incubate the plate for a defined period (e.g., 10 minutes) at the same temperature.

6. Stop the reaction by adding a quenching solution (e.g., methanol).

7. Analyze the formation of the product, leukotriene B4 (LTB4), using a suitable analytical

method such as HPLC-UV or LC-MS/MS.

8. Calculate the percent inhibition for each concentration of JNJ-26993135 and determine

the IC50 value.

Cellular Leukotriene B4 (LTB4) Production Assay
This protocol provides a general method to assess the effect of JNJ-26993135 on LTB4

production in a cellular context.

Materials:

Cells capable of producing LTB4 (e.g., neutrophils, macrophages)

Cell culture medium

JNJ-26993135 stock solution

Stimulant for LTB4 production (e.g., calcium ionophore A23187)
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ELISA kit for LTB4 quantification[6][7][8][9]

96-well cell culture plate

CO2 incubator

Procedure:

1. Seed the cells in a 96-well cell culture plate and allow them to adhere overnight in a CO2

incubator.

2. The next day, replace the medium with fresh medium containing various concentrations of

JNJ-26993135 or a vehicle control.

3. Pre-incubate the cells with the compound for a specified time (e.g., 1 hour).

4. Stimulate the cells with an appropriate agonist (e.g., calcium ionophore A23187) to induce

LTB4 production.

5. Incubate for a defined period (e.g., 30 minutes).

6. Collect the cell culture supernatant.

7. Quantify the amount of LTB4 in the supernatant using a commercially available LTB4

ELISA kit, following the manufacturer's instructions.

8. Determine the effect of JNJ-26993135 on LTB4 production and calculate the IC50 value.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://resources.rndsystems.com/pdfs/datasheets/kge006.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/975/064/cs0220bul.pdf
https://resources.rndsystems.com/pdfs/datasheets/kge006b.pdf
https://content.abcam.com/content/dam/abcam/product/documents/133/ab133040/Leukotriene-B-sub-4-sub-ELISA-Kit-protocol-book-v5d-ab133040%20(website).pdf
https://www.benchchem.com/product/b1673010?utm_src=pdf-body
https://www.benchchem.com/product/b1673010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytosol

Extracellular Space

Membrane_Phospholipids Arachidonic_AcidcPLA2 Leukotriene A4
(LTA4)

5-LOX/FLAP

5-Lipoxygenase
(5-LOX)

5-LOX Activating
Protein (FLAP)

Leukotriene B4
(LTB4)

LTA4H

Leukotriene C4
(LTC4)LTC4S

Leukotriene A4
Hydrolase (LTA4H)

LTC4 Synthase

InflammationBinds to BLT receptors

JNJ-26993135

Click to download full resolution via product page

Caption: The Leukotriene Signaling Pathway and the inhibitory action of JNJ-26993135 on

LTA4H.
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Caption: A typical experimental workflow for evaluating the effect of JNJ-26993135 on cellular

LTB4 production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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